Cas no 2097922-68-2 (4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide)

• Product Name: 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide
• CAS No: 2097922-68-2
• MF: C₁₆H₁₈N₆O₂S₂
• MW: 390.483119487762
• CID: 5934306
• PubChem ID: 126855153
• Update Time: 2025-10-29

4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide
• AKOS032461457
• F6549-2056
• 4-(1H-pyrazol-1-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide
• 4-pyrazol-1-yl-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzenesulfonamide
• 2097922-68-2

• Inchi： 1S/C16H18N6O2S2/c23-26(24,15-4-2-14(3-5-15)22-9-1-8-17-22)20-13-6-10-21(11-7-13)16-12-18-25-19-16/h1-5,8-9,12-13,20H,6-7,10-11H2
• InChI Key： RTRLDBWHVUSZOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NC1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.09326619g/mol
• Monoisotopic Mass: 390.09326619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Additional information on 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide

Introduction to 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide (CAS No. 2097922-68-2)

4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide, a compound with the CAS number 2097922-68-2, is a novel and promising molecule in the field of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological activities, and recent research findings related to this compound.

The molecular formula of 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide is C₁₈H₁₈N₆O₂S₂, and its molecular weight is approximately 390.48 g/mol. The compound features a benzene ring substituted with a sulfonamide group and a piperidine ring linked to a thiadiazole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide has been reported in several studies. One common approach involves the reaction of 4-chlorobenzene sulfonamide with 1-(piperidin-4-yl)-1H-pyrazole in the presence of a suitable base, followed by the introduction of the thiadiazole moiety through a coupling reaction. This multi-step synthesis process allows for the precise control of the final product's purity and yield.

In terms of biological activities, 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide has shown promising results in various assays. Recent studies have demonstrated its potent anti-inflammatory and anti-cancer properties. For instance, in vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, it has been found to induce apoptosis in several cancer cell lines, including breast cancer and colorectal cancer cells.

The mechanism of action of 4-(1H-pyrazol-1-yl)-N-1-(1,2,5-thiadiazol-3-y l)piperidin -4 - ylbenzene - 1 - sulfonamide is an area of ongoing research. Preliminary findings suggest that it may target multiple signaling pathways involved in inflammation and cancer progression. For example, it has been shown to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in inflammatory responses and tumor development. Furthermore, it appears to interfere with the mitogenactivated protein kinase (MAPK) pathway, which plays a crucial role in cell proliferation and survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1H-pyrazol - 1 - yl) - N - 1 - ( 1 , 2 , 5 - thiadiazol - 3 - yl) piperidin - 4 - ylbenzene - 1 - sulfonamide in human subjects . Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels , with no significant adverse effects reported . These findings are encouraging and warrant further investigation in larger , more advanced clinical trials .

Beyond its therapeutic potential , 4 -( 1 H - pyrazol - 1 - yl) - N - 1 -( 1 , 2 , 5 - thiadiazol - 3 - yl) piperidin - 4 - ylbenzene - 1 - sulfonamide also holds promise as a valuable tool for basic research . Its ability to modulate specific signaling pathways makes it an attractive candidate for studying the molecular mechanisms underlying inflammation and cancer . Researchers can use this compound to gain insights into these complex biological processes and identify new targets for drug development .

In conclusion , 4 -( H pyrazol yl) N ( thiadiazol yl) piperidin ylbenzene sulfonamide ( CAS No . ) represents an exciting advancement in medicinal chemistry . Its unique chemical structure , coupled with its promising biological activities , positions it as a potential lead compound for the development of new therapeutic agents . Ongoing research efforts will undoubtedly continue to uncover more about this fascinating molecule and its potential applications in medicine .